Cas no 652145-29-4 (D131)

• Product Name: D131
• CAS No: 652145-29-4
• MF: C₃₅H₂₈N₂O₂
• MW: 508.609028816223
• CID: 4456716
• PubChem ID: 253661730
• Update Time: 2025-04-24

D131 Chemical and Physical Properties

Names and Identifiers

• 3-{1,2,3,3a,4,8b-hexahydro-4-[4-(2,2-diphenylvinyl)phenyl]cyclopenta[b]indole-7-yl}-2-cyanoacrylic acid
• D 131
• 2-Cyano-3-[4-[4-(2,2-diphenylvinyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indol-7-yl]acrylic Acid
• (E)-2-Cyano-3-[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indole-7-yl]acrylic acid
• 2-Propenoic acid, 2-cyano-3-[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopent[b]indol-7-yl]-
• (E)-2-Cyano-3-[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indol-7-yl]pro
• (2e)-2-cyano-3-{4-[4-(2,2-diphenylvinyl)phenyl]-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indol-7-yl}acrylic acid
• 652145-29-4
• (E)-2-Cyano-3-(4-(4-(2,2-diphenylvinyl)phenyl)-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indol-7-yl)acrylic acid
• 2-Cyano-3-(4-(4-(2,2-diphenylvinyl)phenyl)-1,2,3,3a,4,8b-hexahydrocyclopenta[b]indol-7-yl)acrylic acid
• DA-52272
• CS-0373847
• HY-W247614
• D90286
• (E)-2-cyano-3-[4-[4-(2,2-diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]indol-7-yl]prop-2-enoic acid
• 1353669-58-5
• D131 dye, >95% (HPLC)
• SCHEMBL1277934
• starbld0014937
• MFCD28100828
• D131

• MDL： D155501
• Inchi： 1S/C35H28N2O2/c36-23-28(35(38)39)20-25-16-19-34-32(22-25)30-12-7-13-33(30)37(34)29-17-14-24(15-18-29)21-31(26-8-3-1-4-9-26)27-10-5-2-6-11-27/h1-6,8-11,14-22,30,33H,7,12-13H2,(H,38,39)/b28-20+
• InChI Key： GOTRYMLNXIJMCB-VFCFBJKWSA-N
• SMILES： OC(/C(/C#N)=C/C1C=CC2=C(C=1)C1CCCC1N2C1C=CC(/C=C(\C2C=CC=CC=2)/C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 508.21500
• Monoisotopic Mass: 508.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 64.3
• Isotope Atom Count: 0
• XLogP3: 8.4

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Melting Point: Not available
• Boiling Point: 690.6±55.0 °C(Predicted)
• Flash Point: 371.4±31.5 °C
• PSA: 64.33000
• LogP: 8.11988
• λmax: 464(CHCl3)(lit.)
• pka: 1.33±0.19(Predicted)
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

D131 Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials